Cas no 1309456-70-9 (2-Isobutyl-5-phenyl-1H-pyrrole)

• Product Name: 2-Isobutyl-5-phenyl-1H-pyrrole
• CAS No: 1309456-70-9
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• MDL: MFCD24618138
• CID: 5158778
• PubChem ID: 70680069
• Update Time: 2025-10-21

2-Isobutyl-5-phenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Isobutyl-5-phenyl-1H-pyrrole
• Catharsitoxin D
• SCHEMBL22734803
• MFCD24618138
• 1309456-70-9
• 2-(2-methylpropyl)-5-phenyl-1H-pyrrole

• MDL： MFCD24618138
• Inchi： 1S/C14H17N/c1-11(2)10-13-8-9-14(15-13)12-6-4-3-5-7-12/h3-9,11,15H,10H2,1-2H3
• InChI Key： ILBLCHLOEDMTBN-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=CC=C1CC(C)C

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-Isobutyl-5-phenyl-1H-pyrrole

Introduction to 2-Isobutyl-5-phenyl-1H-pyrrole (CAS No: 1309456-70-9)

2-Isobutyl-5-phenyl-1H-pyrrole, identified by its Chemical Abstracts Service (CAS) number 1309456-70-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of 2-isobutyl-5-phenyl-1H-pyrrole, characterized by the presence of an isobutyl group at the 2-position and a phenyl group at the 5-position of the pyrrole ring, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of 2-isobutyl-5-phenyl-1H-pyrrole involves multi-step organic reactions, typically starting from readily available precursors such as isobutyraldehyde and phenylacetic acid. The process often includes condensation reactions followed by cyclization to form the pyrrole core. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, making it a subject of interest for researchers seeking efficient synthetic routes.

In recent years, 2-isobutyl-5-phenyl-1H-pyrrole has been explored for its pharmacological potential. The compound's structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. Specifically, the pyrrole ring and its substituents can interact with biological targets such as enzymes and receptors, modulating cellular processes. Preliminary investigations have suggested that 2-isobutyl-5-phenyl-1H-pyrrole may exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial applications.

One of the most compelling aspects of 2-isobutyl-5-phenyl-1H-pyrrole is its versatility in drug design. The presence of both alkyl and aromatic substituents allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These factors are crucial in determining the compound's pharmacokinetic behavior and overall efficacy. Researchers have leveraged this flexibility to develop derivatives with enhanced biological activity and improved drug-like characteristics.

Recent advancements in computational chemistry have further accelerated the exploration of 2-isobutyl-5-phenyl-1H-pyrrole's potential. Molecular modeling studies have been instrumental in predicting binding affinities and interactions with target proteins. These insights have guided experimental efforts, enabling more targeted synthesis of analogs with optimized pharmacological profiles. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, making compounds like 2-isobutyl-5-phenyl-1H-pyrrole more accessible for therapeutic development.

The role of 2-isobutyl-5-phenyl-1H-pyrrole in medicinal chemistry extends beyond its direct biological activity. It serves as a valuable scaffold for designing novel molecules with tailored properties. By modifying substituents or exploring different functional groups, chemists can generate libraries of compounds for high-throughput screening. This approach has been successful in identifying lead candidates for further optimization.

Moreover, the environmental impact of synthesizing 2-isobutyl-5-phenyl-1H-pyrrole has been a point of consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are examples of innovations that align with sustainable chemistry principles. These advancements not only improve efficiency but also contribute to the overall sustainability of pharmaceutical manufacturing.

The future prospects for 2-isobutyl-5-phenyl-1H-pyrrole are promising, with ongoing research aiming to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are essential in translating laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like 2-isobutyl-5-phenyl-1H-pyrrole will likely play a pivotal role in addressing unmet medical needs.

In conclusion, 2-isobutyl-5-phenyl-1H-pyrrole (CAS No: 1309456-70-9) represents a significant compound in the realm of pharmaceutical chemistry. Its unique structure, combined with its potential biological activities, makes it a compelling candidate for further investigation. With advancements in synthetic methodologies and computational tools, the exploration of this molecule is poised to yield novel therapeutic agents that could benefit human health.